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Compound of Interest

Compound Name: Ilomastat

Cat. No.: B1671724 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical reagents is a critical component of laboratory operations. This

guide provides detailed, step-by-step procedures for the proper disposal of Ilomastat (also

known as GM6001 or Galardin), a broad-spectrum matrix metalloproteinase (MMP) inhibitor.

Adherence to these guidelines will help ensure personnel safety and environmental protection.

Summary of Ilomastat Properties
While a specific Safety Data Sheet (SDS) detailing disposal procedures for Ilomastat was not

identified in the public domain, its general chemical properties can inform safe handling and

disposal practices. The following table summarizes key information for Ilomastat.

Property Value Source

Molecular Formula C20H28N4O4 [1]

Molecular Weight 388.46 g/mol [2][3]

Appearance Powder [3]

Solubility
Soluble in DMSO (≥ 47

mg/mL)
[2][4][5]

Storage (Powder) -20°C for up to 3 years [3][4]

Storage (in Solvent) -80°C for up to 2 years [4]
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Step-by-Step Disposal Procedures for Ilomastat
The following procedures are based on general best practices for laboratory chemical waste

management and should be performed in accordance with your institution's specific

environmental health and safety (EHS) guidelines.

Disposal of Unused or Expired Ilomastat (Solid Form)
Pure, solid Ilomastat should be disposed of as hazardous chemical waste.

Step 1: Container Labeling

Ensure the original container is clearly labeled with "Ilomastat" and any associated

hazard symbols.

If repackaging is necessary, use a container that is compatible with solid chemical waste

and clearly label it with "Hazardous Waste," the chemical name ("Ilomastat"), and the

approximate quantity.

Step 2: Segregation and Storage

Store the container in a designated satellite accumulation area (SAA) for hazardous

waste.[6][7]

Ensure the container is kept closed at all times except when adding waste.[6][8]

Store Ilomastat waste away from incompatible materials. Although specific incompatibility

data for Ilomastat is not readily available, a general best practice is to store it with other

non-reactive organic solids.

Step 3: Waste Pickup

Arrange for pickup by your institution's EHS department or a licensed hazardous waste

disposal contractor. Do not dispose of solid Ilomastat in the regular trash.

Disposal of Ilomastat Solutions
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Solutions containing Ilomastat, such as those prepared in DMSO, must be disposed of as

liquid hazardous waste.

Step 1: Waste Collection

Collect all aqueous and organic solvent solutions containing Ilomastat in a dedicated,

properly labeled hazardous waste container.

The container should be made of a material compatible with the solvent used (e.g., a

polyethylene container for DMSO solutions).

Step 2: Container Labeling

Label the container with "Hazardous Waste" and list all chemical constituents, including

"Ilomastat" and the solvent (e.g., "Dimethyl Sulfoxide").[7] Provide an estimated

concentration or percentage of each component.

Step 3: Segregation and Storage

Store the liquid waste container in a designated SAA, using secondary containment (such

as a tray) to prevent spills.[8]

Keep the container tightly sealed when not in use.

Step 4: Waste Pickup

Contact your institution's EHS for collection and disposal. Do not pour Ilomastat solutions

down the drain.[9]

Disposal of Ilomastat-Contaminated Materials
Items such as personal protective equipment (PPE), pipette tips, and labware that have come

into contact with Ilomastat should be disposed of as solid hazardous waste.

Step 1: Collection

Place all contaminated solid waste into a designated, leak-proof container or a durable,

sealable bag clearly marked for hazardous solid waste.[9]
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Step 2: Labeling

Label the container or bag with "Hazardous Waste" and specify the contaminant (e.g.,

"Solid waste contaminated with Ilomastat").

Step 3: Storage and Disposal

Store the container in the SAA alongside other solid chemical waste.

Arrange for pickup through your institution's EHS department.

Ilomastat Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Ilomastat and related waste streams.
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Caption: Logical workflow for the safe disposal of Ilomastat waste.

Disclaimer: These guidelines are based on general laboratory safety principles. Always consult

your institution's specific Environmental Health and Safety (EHS) protocols and the

manufacturer's Safety Data Sheet (SDS) for the most accurate and compliant disposal

information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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